Cas no 1540029-67-1 (methyl2-(1,3-thiazol-5-yl)ethylamine)

• Product Name: methyl2-(1,3-thiazol-5-yl)ethylamine
• CAS No: 1540029-67-1
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 5872255
• PubChem ID: 82594429
• Update Time: 2025-05-19

methyl2-(1,3-thiazol-5-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 5-Thiazoleethanamine, N-methyl-
• methyl2-(1,3-thiazol-5-yl)ethylamine
• 1540029-67-1
• EN300-1848467
• methyl[2-(1,3-thiazol-5-yl)ethyl]amine
• N-Methyl-2-(thiazol-5-yl)ethan-1-amine

• Inchi： 1S/C6H10N2S/c1-7-3-2-6-4-8-5-9-6/h4-5,7H,2-3H2,1H3
• InChI Key： GZJOLIAUTNNAJV-UHFFFAOYSA-N
• SMILES： S1C(CCNC)=CN=C1

Computed Properties

• Exact Mass: 142.05646950g/mol
• Monoisotopic Mass: 142.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 229.9±15.0 °C(Predicted)
• pka: 9.90±0.10(Predicted)

Additional information on methyl2-(1,3-thiazol-5-yl)ethylamine

Introduction to Methyl 2-(1,3-thiazol-5-yl)ethylamine (CAS No. 1540029-67-1)

Methyl 2-(1,3-thiazol-5-yl)ethylamine, a compound with the chemical formula C₇H₁₁N₃S, is a significant molecule in the field of pharmaceutical research and development. This compound is characterized by its unique structural properties, which make it a valuable candidate for various biochemical applications. The presence of a thiazole ring and an amine functional group in its molecular structure contributes to its versatility and potential utility in drug design.

TheCAS registry number 1540029-67-1 uniquely identifies this compound and distinguishes it from other similar molecules. This numerical identifier is crucial for researchers and chemists to accurately reference and retrieve information about this specific compound. The systematic naming of the compound, "Methyl 2-(1,3-thiazol-5-yl)ethylamine," follows the IUPAC (International Union of Pure and Applied Chemistry) guidelines, ensuring clarity and consistency in scientific communication.

Thiazole derivatives have long been recognized for their pharmacological properties and are widely studied in medicinal chemistry. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its stability and ability to interact with biological targets. In particular, the 1,3-thiazole scaffold has been extensively explored for its antimicrobial, anti-inflammatory, and antiviral activities. The incorporation of an amine group in the molecular structure enhances the compound's potential to act as a ligand or intermediate in drug synthesis.

Methyl 2-(1,3-thiazol-5-yl)ethylamine has garnered attention due to its potential applications in the development of novel therapeutic agents. Recent studies have highlighted its role as a precursor in the synthesis of more complex molecules with enhanced biological activity. Researchers have been particularly interested in exploring its interactions with enzymes and receptors involved in various disease pathways.

One of the most promising areas of research involving Methyl 2-(1,3-thiazol-5-yl)ethylamine is its potential use as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The thiazole ring in Methyl 2-(1,3-thiazol-5-yl)ethylamine provides a suitable platform for modulating kinase activity.

Additionally, the compound has shown promise in preclinical studies as a component of multifunctional drug candidates. These candidates are designed to address multiple targets or pathways simultaneously, potentially leading to more comprehensive treatment strategies. The amine group in Methyl 2-(1,3-thiazol-5-yl)ethylamine allows for further functionalization, enabling the creation of hybrid molecules that combine the properties of different pharmacophores.

The synthesis of Methyl 2-(1,3-thiazol-5-yl)ethylamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as cross-coupling reactions and cyclization processes are often employed to construct the desired molecular framework. The purity of the final product is critical for subsequent biological evaluations, necessitating rigorous purification protocols.

In conclusion, Methyl 2-(1,3-thiazol-5-yl)ethylamine (CAS No. 1540029-67-1) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of a thiazole ring and an amine group makes it a versatile building block for drug discovery efforts. Ongoing studies continue to uncover new applications for this molecule, reinforcing its importance as a valuable asset in the quest for novel therapeutic interventions.